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Compound of Interest

Compound Name: Aluminum chloride hexahydrate

Cat. No.: B213189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of aluminum chloride
hexahydrate (AlCl₃·6H₂O) in ethanol and other common organic solvents. Understanding the

solubility of this compound is critical for its application in various fields, including as a catalyst in

organic synthesis, as an active ingredient in pharmaceuticals and antiperspirants, and in

various industrial processes. This document compiles available quantitative data, outlines

experimental methodologies for solubility determination, and presents a logical workflow for

these procedures.

Quantitative Solubility Data
The solubility of aluminum chloride hexahydrate varies significantly across different organic

solvents, influenced by factors such as solvent polarity, temperature, and the presence of

water. The following tables summarize the available quantitative and qualitative solubility data.
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Solvent Formula
Molar
Mass (
g/mol )

Dielectric
Constant
(at 20°C)

Solubility
Temperat
ure (°C)

Notes

Alcohols

Ethanol

(anhydrous

)

C₂H₅OH 46.07 24.55
~20%

(w/w)[1]
Ambient

The

solubility is

limited in

anhydrous

conditions.

Ethanol

(96%)
C₂H₅OH 46.07 -

Freely

soluble[2]

[3]

Ambient

The

presence

of water

significantl

y increases

solubility.

Methanol CH₃OH 32.04 32.7 Soluble[4] Ambient

Reports

indicate a

potentially

violent

reaction

with the

evolution of

hydrogen

chloride

gas.[5]

Propylene

Glycol
C₃H₈O₂ 76.09 32.1 Soluble[6] Ambient -

Glycerol C₃H₈O₃ 92.09 42.5
Soluble[3]

[6]
Ambient -

Ethers

Diethyl

Ether
(C₂H₅)₂O 74.12 4.34

Soluble[6]

[7]
Ambient -
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Tetrahydrof

uran (THF)
C₄H₈O 72.11 7.6 Soluble[4] Ambient -

Dioxane C₄H₈O₂ 88.11 2.21 Soluble[4] Ambient -

Ketones

Acetone C₃H₆O 58.08 20.7 Reacts[8] Ambient

Aluminum

chloride is

reported to

react with

acetone.

Halogenat

ed

Solvents

Chloroform CHCl₃ 119.38 4.81
Soluble[4]

[7][9][10]
Ambient -

Carbon

Tetrachlori

de

CCl₄ 153.82 2.24
Soluble[4]

[7][9][10]
Ambient -

Aromatic

Hydrocarb

ons

Benzene C₆H₆ 78.11 2.28

Slightly

soluble[4]

[9][10]

Ambient -

Toluene C₇H₈ 92.14 2.38
Slightly

soluble[4]
Ambient -

Xylene C₈H₁₀ 106.16 ~2.3-2.6
Slightly

soluble[4]
Ambient -

Other

Solvents

Dimethyl

Sulfoxide

C₂H₆OS 78.13 46.7 Reacts[11]

[12]

Ambient A reaction

is reported
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(DMSO) to occur.

Qualitative Solubility Summary:

Solvent Solubility Description

Ethanol (96%) Freely soluble[2][3]

Glycerol Soluble[3][6]

Diethyl Ether Soluble[6][7]

Propylene Glycol Soluble[6]

Experimental Protocols for Solubility Determination
The determination of the solubility of a salt like aluminum chloride hexahydrate in an organic

solvent requires a meticulous experimental approach to ensure accuracy, especially given its

hygroscopic nature. A general and widely accepted method is the equilibrium concentration

method.

Objective: To determine the saturation solubility of aluminum chloride hexahydrate in a given

organic solvent at a specific temperature.

Materials and Equipment:

Aluminum chloride hexahydrate (analytical grade)

Anhydrous organic solvent of interest

Temperature-controlled shaker or water bath

Analytical balance

Centrifuge

Volumetric flasks and pipettes

Syringe filters (chemically compatible with the solvent)
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Appropriate analytical instrumentation for concentration measurement (e.g., ICP-AES for

aluminum content, titration for chloride content, or gravimetric analysis)

Glove box or a system with a dry, inert atmosphere (e.g., nitrogen or argon) is highly

recommended to prevent moisture absorption.

Procedure:

Sample Preparation:

Add an excess amount of aluminum chloride hexahydrate to a known volume or mass

of the organic solvent in a sealed container. The presence of excess solid is crucial to

ensure that the solution reaches saturation.

Place the sealed container in a temperature-controlled shaker or water bath set to the

desired experimental temperature.

Equilibration:

Agitate the mixture for a sufficient period to allow the system to reach equilibrium. The

time required for equilibration can vary depending on the solvent and temperature and

should be determined experimentally (e.g., by taking measurements at different time

points—24, 48, 72 hours—until the concentration of the solute in the solution remains

constant).

Sample Withdrawal and Separation:

Once equilibrium is reached, cease agitation and allow the solid to settle.

Carefully withdraw a known volume of the supernatant using a pre-warmed (to the

experimental temperature) pipette or syringe. To avoid precipitation due to temperature

changes, this step should be performed swiftly.

Immediately filter the withdrawn sample through a syringe filter to remove any suspended

solid particles.

Concentration Analysis:
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Accurately dilute the filtered sample with a suitable solvent to a concentration range

appropriate for the chosen analytical method.

Determine the concentration of aluminum or chloride in the diluted solution using a

validated analytical technique.

Inductively Coupled Plasma - Atomic Emission Spectrometry (ICP-AES): A sensitive

method for determining the total aluminum concentration.

Titration: Argentometric titration (e.g., Mohr's method) can be used to determine the

chloride ion concentration.

Gravimetric Analysis: Evaporate the solvent from a known volume of the saturated

solution and weigh the remaining solid residue. This method is simpler but may be less

accurate, especially for solvents with high boiling points.

Data Calculation and Reporting:

Calculate the solubility in the desired units (e.g., g/100 g of solvent, mol/L).

Repeat the experiment at least in triplicate to ensure the reproducibility of the results.

Report the average solubility and the standard deviation.

Experimental Workflow Diagram
The following diagram illustrates the general workflow for the experimental determination of

solubility.
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Caption: Experimental workflow for determining the solubility of aluminum chloride
hexahydrate.

Logical Relationship of Solubility Factors
The solubility of aluminum chloride hexahydrate in organic solvents is a complex interplay of

several factors. The following diagram illustrates the key relationships influencing the

dissolution process.

Solute Properties (AlCl₃·6H₂O)

Solvent Properties

System Conditions

High Polarity / Ionic Nature

Solubility

 'Like dissolves like' 

Hydration Water
(H-bond donor/acceptor)

Polarity (Dielectric Constant)

H-bonding Capability

Lewis Basicity

 Coordination/Complexation 

Temperature

 Affects kinetics & equilibrium 

Presence of Water

 Generally increases 
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Click to download full resolution via product page

Caption: Factors influencing the solubility of aluminum chloride hexahydrate in organic

solvents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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